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Compound of Interest

Compound Name: 4-Nitrobenzamide

Cat. No.: B147303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrobenzamide, a versatile

chemical intermediate. The document details its chemical and physical properties, outlines a

standard experimental protocol for its synthesis, and explores its significant applications in

pharmaceuticals and other industries.

Compound Identification
The compound associated with CAS number 619-80-7 is unequivocally identified by the

International Union of Pure and Applied Chemistry (IUPAC) as 4-nitrobenzamide.[1][2][3] It is

also commonly referred to as p-nitrobenzamide.[2][3][4]

Identifier Value

CAS Number 619-80-7

IUPAC Name 4-nitrobenzamide[1][2]

Synonyms p-Nitrobenzamide, Benzamide, 4-nitro-[3][5]

Molecular Formula C₇H₆N₂O₃[1][2][3]

Molecular Weight 166.13 g/mol [2][6]

InChI Key ZESWUEBPRPGMTP-UHFFFAOYSA-N[3][7]
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Physicochemical Properties
4-Nitrobenzamide is a white to light yellow crystalline powder with no distinct odor.[2][6] It is

characterized by its stability under normal conditions and its utility as a reactive intermediate in

various organic syntheses.

Property Value Source

Physical Description
White to light yellow crystalline

powder
[2][6]

Melting Point 199-202 °C [6][7][8]

Density ~1.4 g/cm³ [6]

Solubility

Insoluble in water; Soluble in

ethanol, chloroform, and hot

acetic acid.

[2][6]

Synthesis of 4-Nitrobenzamide
A common and efficient method for the synthesis of 4-nitrobenzamide involves the amidation

of 4-nitrobenzoic acid. This process can be effectively catalyzed to achieve high yields.

Objective: To synthesize 4-nitrobenzamide from 4-nitrobenzoic acid and ammonia using a

boric acid and polyethylene glycol (PEG) catalytic system.

Materials:

4-Nitrobenzoic acid

Boric acid

Polyethylene glycol (PEG-400)

Solvent mixture (e.g., isopropylbenzene and toluene)

Ammonia gas
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Alkaline solution (for washing)

Deionized water

Procedure:

Charge a reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol in a

suitable solvent mixture.[9]

Heat the mixture to a temperature of 160-165 °C with continuous stirring.[9]

Bubble ammonia gas through the heated reaction mixture.[9]

Monitor the reaction's progress until completion.

Upon completion, cool the mixture to allow the product to precipitate.[9]

Filter the precipitated solid.

Wash the solid first with an alkaline solution and then with water.[9]

Dry the final product to yield 4-nitrobenzamide.[9]

This method is noted for its high yield, which can reach up to 97%, and its simplified

technological process.[10]

Applications in Research and Drug Development
4-Nitrobenzamide serves as a crucial intermediate in several key industrial and research

sectors.

Pharmaceutical Synthesis: It is a vital precursor in the synthesis of various Active

Pharmaceutical Ingredients (APIs).[4][11] Derivatives of 4-nitrobenzamide have been

investigated for a range of therapeutic activities, including anticonvulsant, antimicrobial, and

anticancer effects.[11][12] The nitro group is often a key feature for enhancing the bioactivity

of these compounds.[13]
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Dye and Pigment Industry: The compound is used as an intermediate in the production of

azo dyes and pigments, where the nitro group contributes to the stability and light-fastness of

the colors.[11]

Organic Synthesis and Research: In a laboratory setting, 4-nitrobenzamide is used as a

building block for creating more complex molecules.[4] It has been specifically used in the

preparation of compounds like 4-nitrobenziminosulfurane.[7][14] Its chemical reactivity

makes it a valuable tool for exploring new synthetic pathways and reaction mechanisms.[11]

Visualized Synthesis Pathway
The following diagram illustrates the synthesis of 4-nitrobenzamide from 4-nitrobenzoic acid.

4-Nitrobenzoic Acid

Boric Acid / PEG
160-165 °C

Ammonia (NH3)

4-Nitrobenzamide

Amidation

Click to download full resolution via product page

Caption: Synthesis of 4-Nitrobenzamide via catalytic amidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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